Erbium(3+);trichloride;hydrate

• IUPAC Name: erbium(3+);trichloride;hydrate
• InChI: InChI=1S/3ClH.Er.H2O/h3*1H;;1H2/q;;;+3;/p-3
• InChI Key: IVRVGCUEJLYELA-UHFFFAOYSA-K
• Canonical SMILES: O.[Cl-].[Cl-].[Cl-].[Er+3]
• Molecular Formula: Cl3ErH2O
• Molecular Weight: 291.63 g/mol
• CAS No.: 10025-75-9

Description

Erbium(3+) trichloride hydrate, with the chemical formula ErCl₃·6H₂O, is a hydrated rare earth chloride compound. It appears as a pinkish or white crystalline powder (discrepancy noted between sources) and is highly hygroscopic . This compound is water-soluble and serves as a versatile reagent in:

• Catalysis: Acts as a Lewis acid in organic synthesis and deep eutectic solvents (DES) for eco-friendly cellulose carbamate production .
• Optoelectronics: Used in erbium-doped materials for photoluminescent devices and lasers due to Er³⁺'s unique optical properties .
• Medical Imaging: Functions as a contrast agent in MRI .

Preparation Methods

Formation of Ammonium Pentachloroerbiate Intermediate

In the first step, Er₂O₃ reacts with NH₄Cl at elevated temperatures (250–300°C) to form ammonium pentachloroerbiate ([NH₄]₂ErCl₅):

$$\text{Er}$$2\text{O}3 + 10\,\text{NH}4\text{Cl} \rightarrow 2\,[\text{NH}4]2\text{ErCl}5 + 6\,\text{H}2\text{O} + 6\,\text{NH}3 \uparrow

The reaction proceeds in a sealed reactor to prevent ammonia loss, with yields exceeding 90% when using stoichiometric ratios.

Thermal Decomposition to Anhydrous ErCl₃

The intermediate is then heated under vacuum (350–400°C) to eliminate NH₄Cl and HCl, yielding anhydrous ErCl₃:

$$[\text{NH}$$4]2\text{ErCl}5 \rightarrow \text{ErCl}3 + 2\,\text{HCl} \uparrow + 2\,\text{NH}_3 \uparrow

This step requires precise temperature control to avoid oxychloride (ErOCl) formation, which compromises purity.

Table 1: Key Parameters for Ammonium Chloride Route

Parameter	Value/Description	Source
Reaction Temperature	250–300°C (Step 1); 350–400°C (Step 2)
Yield	90–95%
Purity	≥99.9% (Post-distillation)

Hydration of Anhydrous ErCl₃

Anhydrous ErCl₃ is hygroscopic and readily absorbs moisture to form hydrates. The degree of hydration (x in ErCl₃·xH₂O) depends on ambient humidity and temperature.

Controlled Humidity Hydration

Exposing anhydrous ErCl₃ to a humidity-controlled environment (60–80% RH) at 25°C produces the hexahydrate (ErCl₃·6H₂O) within 24 hours. The reaction is exothermic:

$$\text{ErCl}$$3 + 6\,\text{H}2\text{O} \rightarrow \text{ErCl}3\cdot6\text{H}2\text{O}

Excess water must be avoided to prevent dissolution, which complicates recovery.

Solution Recrystallization

Dissolving anhydrous ErCl₃ in ethanol-water mixtures (1:3 v/v) followed by slow evaporation yields high-purity ErCl₃·6H₂O crystals. This method achieves 99.99% purity but requires prolonged drying under vacuum.

Table 2: Hydration Methods Comparison

Method	Conditions	Purity	Yield
Ambient Hydration	25°C, 60–80% RH	99.9%	85%
Recrystallization	Ethanol-H₂O, vacuum drying	99.99%	70%

Direct Chlorination of Er₂O₃ with Hydrochloric Acid

Er₂O₃ reacts with concentrated hydrochloric acid (HCl) to directly form ErCl₃·6H₂O:

$$\text{Er}$$2\text{O}3 + 6\,\text{HCl} + 9\,\text{H}2\text{O} \rightarrow 2\,\text{ErCl}3\cdot6\text{H}_2\text{O}

Optimization of Acid Concentration

Using 12 M HCl at 80°C ensures complete dissolution of Er₂O₃ within 2 hours. Neutralizing excess acid with ammonia (NH₃) prevents gel formation.

Crystallization and Drying

The solution is concentrated to 30% solids and cooled to 5°C to precipitate ErCl₃·6H₂O. Final drying at 50°C under nitrogen yields a free-flowing powder.

Table 3: Direct Chlorination Parameters

Parameter	Value	Source
HCl Concentration	12 M
Reaction Temperature	80°C
Crystallization Yield	75–80%

High-Purity Synthesis via Sublimation

Industrial-scale production employs sublimation to achieve ultra-high purity (≥99.999%). Anhydrous ErCl₃ is heated to 800°C in a quartz tube under argon, and the vapor is condensed at 500°C. This method removes volatile impurities (e.g., Fe, Al) but requires specialized equipment.

Eco-Friendly Synthesis in Ethyl Lactate

Recent advances utilize ethyl lactate as a green solvent for ErCl₃·xH₂O synthesis. Er₂O₃ is suspended in ethyl lactate and treated with HCl gas at 60°C, yielding ErCl₃·6H₂O with 98% efficiency. The solvent is recycled, minimizing waste .

Biological Activity

Erbium(3+) trichloride hydrate (ErCl₃·xH₂O) is a compound of significant interest in various fields, including medicine, materials science, and biochemistry. This article explores its biological activity, synthesizing data from diverse studies and presenting case studies that highlight its applications and effects.

• Chemical Formula : ErCl₃·xH₂O
• Molecular Weight : Varies with hydration level
• Appearance : Pink crystalline solid
• Solubility : Soluble in water, forming complexes with water molecules.

Antimicrobial Properties

Research has indicated that erbium(III) complexes exhibit notable antimicrobial activities. A study conducted on erbium(III) complexes of 2-hydroxy-1,4-naphthalenedione-1-oxime derivatives revealed their effectiveness against various microorganisms including:

• Bacteria : Staphylococcus aureus, Pseudomonas aeruginosa
• Fungi : Candida albicans, Aspergillus niger

The study found that the antimicrobial activity of the complexes was generally lower than that of the parent compounds, suggesting that while erbium enhances certain properties, it may also reduce others when complexed .

Photoluminescence and Bioimaging

Erbium compounds are known for their photoluminescent properties, which have been harnessed in biomedical applications. For instance, erbium oxide nanoparticles have been utilized for bioimaging due to their ability to emit light in the visible spectrum when excited by infrared radiation. This property is particularly useful in non-invasive imaging techniques .

Case Study 1: Magnetic Separation of Bacteria

A notable application of Er(III) ions involved their use in magnetic separation techniques to isolate bacterial species from saline solutions. The study demonstrated that Er(III) ions could effectively facilitate the separation of bacteria, indicating potential uses in microbiological assays and environmental monitoring .

Case Study 2: Photodynamic Therapy

Erbium compounds have been explored for use in photodynamic therapy (PDT), where light-sensitive compounds are activated by specific wavelengths of light to produce reactive oxygen species that can kill cancer cells. The unique optical properties of erbium make it an attractive candidate for developing PDT agents, particularly due to its ability to convert low-energy light into higher-energy emissions .

Research Findings Summary Table

Study Reference	Focus Area	Findings
	Antimicrobial Activity	Reduced activity upon complexation; effective against certain bacteria and fungi.
	Magnetic Separation	Effective isolation of bacterial species using Er(III) ions.
	Photodynamic Therapy	Potential use in cancer treatment due to unique optical properties.

Scientific Research Applications

Optical Materials

Optical Amplifiers and Lasers
Erbium(3+) trichloride hexahydrate is crucial in the development of optical amplifiers and lasers, particularly in telecommunications. Its ability to amplify signals over long distances makes it indispensable in fiber optic communication systems. The compound's unique optical properties enable it to be used in the production of erbium-doped fiber amplifiers (EDFAs), which enhance the strength of optical signals transmitted through fiber optics .

Table 1: Optical Applications of Erbium(3+) Trichloride Hexahydrate

Application	Description
Optical Amplifiers	Used in EDFAs for signal amplification
Lasers	Employed in solid-state lasers for medical and industrial use
Glass Coloring	Provides pink coloration in specialty glasses

Medical Imaging

MRI Contrast Agents
Erbium(3+) trichloride hexahydrate is utilized as a component in magnetic resonance imaging (MRI) contrast agents. Its ability to alter the magnetic properties of nearby water molecules improves image clarity, facilitating more accurate diagnostics . The compound's solubility allows for effective integration into various imaging protocols.

Nanotechnology

Synthesis of Erbium-Doped Nanoparticles
Researchers have leveraged erbium(3+) trichloride hexahydrate in synthesizing erbium-doped nanoparticles, which are valuable for applications such as drug delivery and photothermal therapy. These nanoparticles exhibit enhanced therapeutic efficacy due to their unique optical properties and biocompatibility .

Case Study: Antidiabetic Potential of Erbium-Doped Nanoparticles
A study demonstrated that erbium oxide nanoparticles synthesized from erbium(3+) trichloride exhibited significant antidiabetic effects in vivo. The nanoparticles were tested against the α-glucosidase enzyme, showing promising results for controlling post-prandial hyperglycemia .

Solid-State Devices

Erbium(3+) trichloride hexahydrate plays a pivotal role in the fabrication of solid-state devices. Its incorporation into semiconductor materials enhances electronic properties, contributing to advancements in electronics and photonics .

Glass and Ceramics

Specialty Glasses and Ceramics Production
The compound is employed in manufacturing specialty glasses and ceramics, where it enhances optical properties and thermal stability. This application is particularly relevant in high-tech industries, where materials must withstand extreme conditions while maintaining performance .

Catalysis

Erbium(3+) trichloride hexahydrate serves as a catalyst in various chemical reactions, including acylation processes and Friedel-Crafts reactions. Its catalytic properties facilitate the transformation of organic compounds, making it useful in synthetic organic chemistry .

Summary Table of Applications

Application Area	Specific Uses
Optical Materials	Fiber optics, lasers
Medical Imaging	MRI contrast agents
Nanotechnology	Drug delivery systems, photothermal therapy
Solid-State Devices	Semiconductor fabrication
Glass and Ceramics	Specialty glass production
Catalysis	Organic synthesis reactions

Comparison with Similar Compounds

Physical and Chemical Properties

Property	ErCl₃·6H₂O	YbCl₃·6H₂O	YCl₃·6H₂O	TbCl₃·6H₂O
Molecular Weight	381.71 g/mol	~387.94 g/mol*	303.36 g/mol	373.37 g/mol
Appearance	Pink/white crystals	White crystals	Colorless crystals	White crystals
Solubility	Water-soluble	Water-soluble	Water-soluble	Water-soluble
Hygroscopicity	High	High	Moderate	High

*Calculated based on YbCl₃·6H₂O formula.

Key Observations :

• ErCl₃·6H₂O and YbCl₃·6H₂O share similar hygroscopicity, critical for storage protocols.
• Er³⁺'s pink coloration distinguishes it from Y³⁺ (colorless) and Yb³⁺ (white) compounds .

Research Findings :

• ErCl₃·6H₂O outperforms scandium triflate and aluminum trichloride in selectivity for carbamate formation .
• Coordination with urea enhances reaction kinetics, a trait less documented in YbCl₃ or YCl₃ systems .

Optical Properties

Compound	Optical Application	Key Characteristics
ErCl₃·6H₂O	Er³⁺-doped titanate nanotubes for photoluminescence. Bandgap tunable via heat treatment .	Strong luminescence in argon atmosphere (Urbach energy: vacancy-dependent) .
YbCl₃·6H₂O	Near-infrared (NIR) applications due to Yb³⁺ emission at ~980 nm.	Limited visible-range luminescence vs. Er³⁺ .

Comparison :

• Er³⁺ emits in visible and infrared ranges, making it superior for multifunctional optoelectronics. Yb³⁺ is restricted to NIR .

Purity and Specifications

Parameter	ErCl₃·6H₂O	YbCl₃·6H₂O
Purity (REO)	≥99.99%	≥99.99%
Impurities (Fe₂O₃)	≤5 ppm	≤10 ppm
Water-insoluble	≤0.05%	≤0.05%

Note: Both compounds meet high-purity standards, but ErCl₃·6H₂O has stricter limits on Fe₂O₃ .

Stability and Handling

• ErCl₃·6H₂O : Requires storage in airtight containers at 15–25°C to prevent hydration loss .
• YCl₃·6H₂O : Less hygroscopic than ErCl₃, simplifying handling .
• TbCl₃·6H₂O : Similar storage needs to ErCl₃ but with higher toxicity risks .

Q & A

Basic Question: What are the critical considerations for handling ErCl₃·xH₂O in experimental settings due to its hygroscopic nature?

Methodological Answer:
ErCl₃·xH₂O is highly hygroscopic, requiring storage in airtight containers under anhydrous conditions (e.g., argon/vacuum desiccators). During synthesis or use, experiments should be conducted in a glovebox or under inert gas flow (N₂/Ar) to prevent hydration/dehydration inconsistencies. Pre-drying the compound at 100–150°C under vacuum for 24 hours is recommended for anhydrous applications .

Advanced Question: How can researchers resolve discrepancies in reported hydration states (e.g., ErCl₃·6H₂O vs. variable xH₂O)?

Methodological Answer:
Hydration states can be confirmed via thermogravimetric analysis (TGA) coupled with powder X-ray diffraction (PXRD). TGA quantifies mass loss upon heating (e.g., 30–300°C), correlating with H₂O content. PXRD identifies structural changes between hydrated and anhydrous phases. Cross-referencing with literature databases (ICDD/COD) ensures alignment with known structures (e.g., GdCl₃·6H₂O as an analog for ErCl₃·xH₂O) .

Basic Question: What analytical techniques are optimal for assessing ErCl₃·xH₂O purity and stoichiometry?

Methodological Answer:

• Inductively Coupled Plasma Mass Spectrometry (ICP-MS): Quantifies Er³⁺ concentration and detects trace metal impurities (e.g., Ca, Fe).
• Energy-Dispersive X-ray Spectroscopy (EDX): Confirms Cl:Er ratio in crystallites.
• Karl Fischer Titration: Measures residual H₂O content post-drying.
• XRD: Validates crystallinity and phase purity .

Advanced Question: How does the magnetic behavior of ErCl₃·xH₂O compare to other rare earth trichlorides, and what experimental designs are suitable for its study?

Methodological Answer:
Er³⁺ exhibits paramagnetic behavior due to its 4f¹¹ electronic configuration. Magnetic susceptibility can be measured via SQUID magnetometry (2–300 K, 0–7 T). For comparative studies, use isostructural analogs (e.g., GdCl₃·6H₂O) to isolate crystal field effects. Neutron diffraction is recommended for resolving spin-orbit coupling contributions .

Basic Question: What synthesis routes yield high-purity ErCl₃·xH₂O, and how do they differ in scalability?

Methodological Answer:

• Direct Hydration: Dissolve anhydrous ErCl₃ in deionized water, followed by slow evaporation (yields 99.9% purity, suitable for small-scale applications).
• Hydrothermal Recrystallization: Enhances crystal quality (e.g., ErCl₃·6H₂O) but requires controlled temperature/pressure conditions.
• Thermal Dehydration: Anhydrous ErCl₃ (99.999% purity) is produced via vacuum dehydration at 200°C for 48 hours .

Advanced Question: How can ErCl₃·xH₂O be integrated into photonic materials, and what characterization methods validate its performance?

Methodological Answer:
ErCl₃·xH₂O serves as an Er³⁺ precursor in upconversion nanoparticles (UCNPs). Example protocol:

Co-dope Er³⁺ into NaYF₄ matrices via solvothermal synthesis (160°C, 24 hours).

Validate doping efficiency via photoluminescence spectroscopy (excitation at 980 nm; monitor 550/660 nm emissions).

Use TEM/EDX to confirm uniform Er distribution and particle morphology .

Basic Question: What safety protocols are essential when working with ErCl₃·xH₂O in aqueous solutions?

Methodological Answer:

• Personal Protective Equipment (PPE): Nitrile gloves, lab coat, and goggles.
• Ventilation: Use fume hoods to avoid inhalation of hygroscopic dust.
• Spill Management: Neutralize with NaHCO₃, collect with inert absorbents, and dispose as hazardous waste .

Advanced Question: How can spectroscopic methods (e.g., XAS, EXAFS) elucidate the coordination environment of Er³⁺ in ErCl₃·xH₂O?

Methodological Answer:

• X-ray Absorption Spectroscopy (XAS): Measures Er L₃-edge to determine oxidation state and local symmetry.
• Extended X-ray Absorption Fine Structure (EXAFS): Fits coordination numbers (e.g., 6 O + 2 Cl ligands in P2/n space group) and bond distances.
• Complement with Raman Spectroscopy: Identifies vibrational modes of Er–Cl and Er–O bonds .

Basic Question: How does hydration state (xH₂O) affect the solubility and reactivity of ErCl₃·xH₂O in organic solvents?

Methodological Answer:
Anhydrous ErCl₃ is sparingly soluble in polar aprotic solvents (e.g., DMF, DMSO), while hydrated forms dissolve readily in water/ethanol. Pre-drying is critical for reactions requiring anhydrous conditions (e.g., organometallic synthesis). Solubility tests should be conducted under controlled humidity .

Advanced Question: What strategies mitigate batch-to-batch variability in ErCl₃·xH₂O synthesis for reproducible research outcomes?

Methodological Answer:

• Standardize Protocols: Fix parameters (temperature, stirring rate, drying time).
• Batch Characterization: Mandate TGA/XRD/ICP-MS for each batch.
• Use High-Purity Precursors: Trace metals (e.g., Fe³⁺) can alter catalytic/optical properties.
• Document Hydration History: Record storage conditions (humidity, temperature) .